Cas no 179601-38-8 (Cyclohexanecarboxylic acid, 2-amino-, ethyl ester, (1s,2r)-)

Cyclohexanecarboxylic acid, 2-amino-, ethyl ester, (1s,2r)-, is a chiral compound featuring a cyclohexane backbone with carboxylate and amino functional groups. The (1s,2r)- configuration ensures stereochemical specificity, making it valuable in asymmetric synthesis and pharmaceutical applications. Its ethyl ester group enhances solubility in organic solvents, facilitating reactions under mild conditions. The presence of both amino and carboxylate moieties allows for versatile derivatization, enabling its use as a building block in peptidomimetics and bioactive molecule synthesis. The rigid cyclohexane structure contributes to conformational stability, which is advantageous in designing stereocontrolled intermediates. This compound is particularly useful in medicinal chemistry and catalysis research.
Cyclohexanecarboxylic acid, 2-amino-, ethyl ester, (1s,2r)- structure
179601-38-8 structure
Product Name:Cyclohexanecarboxylic acid, 2-amino-, ethyl ester, (1s,2r)-
CAS No:179601-38-8
MF:C9H17NO2
MW:171.23678278923
MDL:MFCD12022649
CID:2195023
PubChem ID:818057
Update Time:2025-11-02

Cyclohexanecarboxylic acid, 2-amino-, ethyl ester, (1s,2r)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylic acid, 2-amino-, ethyl ester, (1s,2r)-
    • ethyl (1S,2R)-2-aminocyclohexane-1-carboxylate
    • 2-Amino-cyclohexanecarboxylic acid ethyl ester
    • EN300-203726
    • DTXCID60306954
    • CS-0184551
    • 179601-38-8
    • DTXSID50355895
    • SCHEMBL2923
    • (1S,2R)-Ethyl2-aminocyclohexanecarboxylate
    • Ethyl (1S,2R)-2-aminocyclohexanecarboxylate
    • ethyl(1s,2r)-2-aminocyclohexanecarboxylate
    • (1S,2R)-Ethyl 2-aminocyclohexanecarboxylate
    • MDL: MFCD12022649
    • Inchi: 1S/C9H17NO2/c1-2-12-9(11)7-5-3-4-6-8(7)10/h7-8H,2-6,10H2,1H3/t7-,8+/m0/s1
    • InChI Key: VODUKXHGDCJEOZ-JGVFFNPUSA-N
    • SMILES: O(CC)C([C@H]1CCCC[C@H]1N)=O

Computed Properties

  • Exact Mass: 171.125928785Da
  • Monoisotopic Mass: 171.125928785Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 52.3Ų

Cyclohexanecarboxylic acid, 2-amino-, ethyl ester, (1s,2r)- Pricemore >>

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